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Compound of Interest

Compound Name:
1,5-Dibromo-2,4-

dimethoxybenzene

Cat. No.: B1586223 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 1,5-Dibromo-2,4-
dimethoxybenzene

Introduction: Beyond the Formula
1,5-Dibromo-2,4-dimethoxybenzene is a substituted aromatic compound with the molecular

formula C₈H₈Br₂O₂.[1][2] While its name delineates its structure, its significance in the scientific

community lies in its role as a critical building block. It serves as an important intermediate in

the synthesis of high-value pharmaceutical compounds, including the anti-HIV drug Elvitegravir

and the anticancer agent Psoralidin.[1][2] For researchers and drug development

professionals, handling this compound is a necessary step in the path toward discovery.

However, its utility is matched by potential hazards inherent to its chemical nature as a

brominated aromatic compound.

This guide moves beyond a standard safety data sheet (SDS) template. It is designed to

provide senior application scientists and laboratory professionals with a deeper, more causal

understanding of the safety protocols surrounding 1,5-Dibromo-2,4-dimethoxybenzene. By

understanding the "why" behind each safety recommendation—grounded in its chemical

properties and toxicological potential—we can foster a culture of proactive safety and scientific

integrity.

Section 1: Core Chemical and Physical Identity
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A thorough understanding of a chemical's physical properties is the foundation of its safe

handling and use. These characteristics dictate its behavior under various laboratory conditions

and inform decisions regarding storage, manipulation, and emergency response.

Property Data Source(s)

IUPAC Name
1,5-dibromo-2,4-

dimethoxybenzene
PubChem

CAS Number 24988-36-1 ChemicalBook[3]

Molecular Formula C₈H₈Br₂O₂ [1][2][3]

Molecular Weight 295.96 g/mol [1][2][3]

Appearance Solid [4]

Solubility Does not mix well with water [4]

Stability Stable under normal conditions [4][5]

Note: Specific melting and boiling points for this isomer are not widely reported in standard

safety databases; however, related isomers provide a general expectation of a relatively high-

melting solid and a high boiling point.

Section 2: Hazard Identification and Toxicological
Rationale
While comprehensive toxicological data for 1,5-Dibromo-2,4-dimethoxybenzene is not

available, the Globally Harmonized System (GHS) classifications for closely related isomers,

such as 1,4-Dibromo-2,5-dimethoxybenzene, provide a strong basis for a conservative and

responsible hazard assessment.[5][6][7] The presence of two bromine atoms on a benzene ring

suggests potential for irritation and long-term health effects.

GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Primary Routes of Exposure and Health Effects:

Inhalation: Inhaling dusts can lead to irritation of the nose, throat, and lungs.[4][6][7] For

individuals with pre-existing respiratory conditions like asthma or bronchitis, exposure could

lead to further disability.[4]

Skin Contact: Direct contact is likely to cause skin irritation, characterized by redness and

inflammation.[4][6] The material may accentuate pre-existing dermatitis.[4] Importantly,

absorption through broken skin could lead to systemic effects.[4]

Eye Contact: The compound is expected to be a serious eye irritant, causing pain and

potential damage if not promptly addressed.[4][5][6]

Ingestion: While not a primary route of occupational exposure, ingestion may be harmful.[8]

Chronic Effects: Long-term exposure to respiratory irritants can lead to airway diseases.[4]

There is also concern that the substance may accumulate in the body with repeated

exposure.[4] Some evidence from animal testing on related compounds suggests potential

toxicity to an unborn fetus.[4]

Section 3: Proactive Handling and Personal
Protective Equipment (PPE)
The principle of "as low as reasonably achievable" (ALARA) exposure should guide all

interactions with this compound. This is achieved through a multi-layered approach combining

engineering controls, administrative procedures, and appropriate PPE.
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Experimental Workflow: Safe Handling Protocol

The following protocol outlines a self-validating system for handling 1,5-Dibromo-2,4-
dimethoxybenzene powder.

Preparation:

Verify that a chemical fume hood is certified and functioning correctly.

Ensure an eyewash station and safety shower are unobstructed and within a 10-second

travel distance.[5]

Cover the work surface within the fume hood with absorbent, disposable bench paper.

Assemble all necessary glassware and equipment before retrieving the chemical.

Donning PPE:

Wear a flame-resistant lab coat, fully fastened.

Don tightly fitting safety goggles.[7] A face shield is recommended for larger quantities.[9]

Wear chemical-resistant gloves (e.g., nitrile, neoprene).[10] Always inspect gloves for

tears or holes before use.[9][11]

Chemical Handling:

Perform all manipulations, including weighing and transferring, inside the chemical fume

hood to prevent inhalation of dust.[10][12]

Use spatulas and weighing boats appropriate for the amount being handled to minimize

the generation of airborne dust.

Keep the container tightly sealed when not in use.[5][13]

Post-Handling:

Decontaminate spatulas and any non-disposable equipment.
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Wipe down the work surface inside the fume hood.

Dispose of contaminated bench paper, weighing boats, and gloves as hazardous waste.

Remove PPE in the correct order (gloves first, then goggles, then lab coat) to avoid cross-

contamination.

Wash hands thoroughly with soap and water.[9][13]

Caption: Safe handling workflow for 1,5-Dibromo-2,4-dimethoxybenzene.

Section 4: Chemical Stability, Storage, and
Incompatibility
The long-term stability of 1,5-Dibromo-2,4-dimethoxybenzene relies on proper storage that

isolates it from incompatible materials and adverse environmental conditions.

Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-

ventilated area.[5][13][14] The storage location should be protected from direct sunlight and

heat sources.[14]

Incompatibility: The primary chemical incompatibility is with strong oxidizing agents.[4][5][8]

The rationale is that the benzene ring, while somewhat deactivated by the bromine atoms,

can still be susceptible to oxidation, which can be a violent and exothermic reaction. It should

also be stored away from strong acids and bases.[8] Segregation is a critical safety principle.
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1,5-Dibromo-2,4-dimethoxybenzene

Incompatible Classes

 MUST BE SEGREGATED FROM 

Strong Oxidizing Agents
(e.g., Peroxides, Nitrates)

Strong Acids
(e.g., H₂SO₄, HNO₃)

Strong Bases
(e.g., NaOH, KOH)

Click to download full resolution via product page

Caption: Storage incompatibility diagram.

Section 5: Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental release or exposure.

First Aid Measures
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Exposure Route Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, begin

artificial respiration. Seek immediate medical

attention.[3][5][11]

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with large amounts of

soap and water for at least 15 minutes.[4][5]

Seek medical attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids.[3][5] Remove

contact lenses if present and easy to do.[5]

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[3] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person.[3][11] Call a physician or

poison control center immediately.[3]

Small-Scale Laboratory Spill Response

Alert & Evacuate: Alert personnel in the immediate area. If the spill is large or ventilation is

poor, evacuate the lab.

Protect: Wear the full PPE described in Section 3, including respiratory protection if dust is

airborne.

Contain: Prevent the spill from spreading. Avoid generating dust.[4][13]

Clean-Up: Gently cover the spill with an inert absorbent material like sand or vermiculite.[10]

Do not use combustible materials like sawdust.[10]

Collect: Carefully sweep or scoop the material into a labeled, sealable container for

hazardous waste disposal.[3][13]
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Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of all contaminated materials (absorbent, gloves, etc.) as hazardous

waste.[5]

Section 6: Fire-Fighting and Disposal
Fire-Fighting: This compound is not considered a significant fire risk, but its container may

burn.[13]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[3][8] A water spray can be used to cool fire-exposed containers.[13]

Hazardous Combustion Products: Burning may produce toxic and corrosive fumes,

including carbon monoxide, carbon dioxide, and hydrogen bromide.[4][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][8]

Disposal Considerations:

Disposal of 1,5-Dibromo-2,4-dimethoxybenzene and its containers must be handled as

hazardous waste.

All waste disposal practices must comply with federal, state, and local regulations.[8] Do

not let the chemical enter drains or the environment.[3][9] Chemical waste generators are

responsible for correctly classifying and disposing of waste.[8][15]

Conclusion
1,5-Dibromo-2,4-dimethoxybenzene is a valuable reagent in pharmaceutical research and

development. Its safe utilization hinges on a comprehensive understanding of its potential

hazards and the diligent application of established safety protocols. By treating this compound

with the respect it deserves—employing proper engineering controls, wearing appropriate PPE,

and being prepared for emergencies—researchers can mitigate risks and continue their

important work with confidence and integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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